3-methyl-1H-indazole hydrochloride

• IUPAC Name: 3-methyl-2H-indazole;hydrochloride
• InChI: InChI=1S/C8H8N2.ClH/c1-6-7-4-2-3-5-8(7)10-9-6;/h2-5H,1H3,(H,9,10);1H
• InChI Key: COJHAACXOJAAPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=CC=CC2=NN1.Cl
• Molecular Formula: C8H9ClN2
• Molecular Weight: 168.62 g/mol
• CAS RN: 1258640-45-7

Description

3-methyl-1H-indazole hydrochloride is a heterocyclic alkyl compound containing nitrogen and three methyl groups. It is used as an intermediate in the synthesis of other compounds. It has been shown to have anti-inflammatory properties in vitro.

Synthesis Analysis

The synthesis of indazoles, including 3-methyl-1H-indazole, has seen recent advances. Strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular formula of 3-methyl-1H-indazole is C8H8N2. It has a molecular weight of 132.16. The structure of 3-methyl-1H-indazole includes a heterocyclic ring containing nitrogen and three methyl groups.

Chemical Reactions Analysis

3-methyl-1H-indazole is used as an organic synthesis reagent for the preparation of 3-methyl-1H-indazol-5-amine and 3-methyl-5-nitro-1H-indazole compounds. Additionally, 3-methyl-1H-indazole derivatives have antimicrobial effects, showing antibacterial activity against Bacillus subtilis and Escherichia coli.

Physical And Chemical Properties Analysis

3-methyl-1H-indazole has a melting point of 113°C. Its density is approximately 1.2 g/cm3. It is a solid at room temperature.

Scientific Research Applications

Pharmaceuticals and Medicinal Chemistry

3-Methyl-1H-indazole hydrochloride exhibits promising pharmacological activities, making it relevant in drug discovery and development. Some notable applications include:

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Dye Synthesis and Optical Applications

3-Methyl-1H-indazole hydrochloride has gained attention in the field of dye synthesis for solar cells and other optical applications. .

Antioxidant Activity

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Mechanism of Action

Target of Action

3-Methyl-1H-indazole hydrochloride has been shown to inhibit histamine H3 receptor activity . The histamine H3 receptor is a G-protein-coupled receptor that plays a crucial role in the central nervous system by regulating the release of histamine and other neurotransmitters .

Mode of Action

The compound interacts with its target, the histamine H3 receptor, leading to the inhibition of the receptor’s activity . This inhibition can result in a decrease in the release of histamine and other neurotransmitters, potentially altering neuronal signaling .

Biochemical Pathways

Given its inhibitory effect on the histamine h3 receptor, it is likely that it impacts pathways involving histamine signaling . Histamine signaling plays a role in a variety of physiological processes, including inflammation, gastric acid secretion, and neurotransmission .

Pharmacokinetics

Indazole derivatives are generally known for their good bioavailability .

Result of Action

The inhibition of histamine H3 receptor activity by 3-Methyl-1H-indazole hydrochloride can lead to a variety of molecular and cellular effects. For instance, it may reduce inflammation and potentially influence neurotransmission . It has also been suggested that the compound may have effects on eye diseases and bladder cancer .

Safety and Hazards

Safety data sheets indicate that 3-methyl-1H-indazole may be harmful by inhalation, in contact with skin, and if swallowed. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised.

Future Directions

Indazole-containing heterocyclic compounds, including 3-methyl-1H-indazole, are key components in a variety of functional molecules used in everyday applications. They have a wide range of medicinal applications and are present in numerous commercially available drugs. Therefore, much effort has been spent in recent years to develop synthetic approaches to indazoles. The future of 3-methyl-1H-indazole hydrochloride likely lies in further exploration of its medicinal applications and the development of more efficient synthesis methods.